Cas no 2680817-15-4 (Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680817-15-4
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• CID: 5861173
• PubChem ID: 165923995
• Update Time: 2025-11-03

Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680817-15-4
• benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28298377
• Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H16FNO4S/c18-24(21,22)15-9-8-14-7-4-10-19(16(14)11-15)17(20)23-12-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12H2
• InChI Key： SMDHZGPFFZJNIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2680817-15-4, known as Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science.

At its core, the molecule features a benzyl group attached to a tetrahydroquinoline ring system. The presence of a fluorosulfonyl substituent at the 7-position of the tetrahydroquinoline ring introduces unique electronic and steric properties that make this compound particularly interesting for researchers. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds with therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydroquinoline core. This is followed by the introduction of the fluorosulfonyl group through a carefully controlled sulfonation reaction. The final step involves the attachment of the benzyl group via esterification, resulting in the fully functionalized product.

One of the most promising aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that it can be used to construct complex molecular architectures with high precision and efficiency. For instance, recent work has shown that it can serve as an intermediate in the synthesis of novel kinase inhibitors and other bioactive agents.

In addition to its synthetic utility, this compound has also been studied for its potential applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The latest research on this compound has focused on optimizing its synthesis and exploring its biological activity. For example, studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in cancer progression.

In conclusion, Benzyl 7-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate is a fascinating molecule with a wide range of potential applications in both academic research and industrial settings. As researchers continue to explore its properties and capabilities, it is likely that new and exciting uses for this compound will emerge.